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Compound of Interest

Compound Name:
Ethyl 2-(3-chlorophenyl)-2-

oxoacetate

Cat. No.: B1302080 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl 2-(3-chlorophenyl)-2-
oxoacetate

This guide provides comprehensive safety and handling information for Ethyl 2-(3-
chlorophenyl)-2-oxoacetate (CAS No. 62123-73-3), intended for researchers, scientists, and

professionals in drug development. The following sections detail the compound's properties,

hazards, handling procedures, and emergency response protocols.

Physicochemical Properties
Proper handling and storage procedures are directly related to the physical and chemical

properties of a substance. Key data for Ethyl 2-(3-chlorophenyl)-2-oxoacetate are

summarized below.
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Property Value Reference

CAS Number 62123-73-3 [1]

Molecular Formula C₁₀H₉ClO₃ [1]

Molecular Weight 212.63 g/mol [1]

Appearance
Colorless to Pale-yellow to

Yellow-brown Liquid
[2]

Purity ≥97% [1]

Storage Conditions Sealed in dry, 2-8°C [1]

Topological Polar Surface Area

(TPSA)
43.37 Å² [1]

LogP 2.0858 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 3 [1]

Hazard Identification and Classification
Ethyl 2-(3-chlorophenyl)-2-oxoacetate is classified as hazardous. The following table

summarizes its GHS classification and associated precautionary statements. A related

compound, Ethyl 2-chloro-2-oxoacetate, is noted to be a flammable liquid and vapor that

causes severe skin burns, eye damage, and may cause respiratory irritation.[3]
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Hazard
Category

GHS
Classificati
on

Hazard
Statement
(H-code)

Precautiona
ry
Statement
(P-code)

Signal
Word

Pictograms

Acute

Toxicity, Oral
Category 4

H302:

Harmful if

swallowed

P264, P270,

P301+P312,

P501

Warning GHS07

Skin

Corrosion/Irrit

ation

Category 2

H315:

Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362

Warning GHS07

Serious Eye

Damage/Irrita

tion

Category 2A

H319:

Causes

serious eye

irritation

P264, P280,

P305+P351+

P338,

P337+P313

Warning GHS07

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

(Respiratory)

H335: May

cause

respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405

Warning GHS07

This data is representative of similar compounds and should be used as a guideline. Refer to

the specific Safety Data Sheet (SDS) for the exact product in use.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure personnel safety and

maintain the integrity of the compound.

Handling Procedures
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[4][5]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[6]
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Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the work

area.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[7] Use non-sparking tools and take precautionary measures against static discharges.[3][5]

Inhalation/Contact: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6] Avoid contact

with skin, eyes, and clothing.[7]

Storage Conditions
Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[4][5][6]

Temperature: Store at recommended temperatures, typically 2-8°C, and protect from

sunlight.[1][4]

Incompatible Materials: Avoid storage with acids, bases, oxidizing agents, and reducing

agents.[5]

Emergency and First-Aid Measures
Immediate and appropriate action is crucial in the event of an exposure or accident.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[6][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give two

glasses of water to drink. Seek immediate

medical attention.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is based on the potential for exposure. The following provides

a general guideline.
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Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Use equipment tested and approved under

government standards like NIOSH (US) or EN

166 (EU).[9]

Skin Protection

Wear chemical-resistant gloves (e.g., Solvex,

neoprene, viton, butyl) and a lab coat or

coveralls.[4]

Respiratory Protection

If exposure limits are exceeded or ventilation is

inadequate, use an air-purifying respirator with

organic vapor cartridges or a supplied-air

respirator.[4]

Experimental Safety Protocols
Specific experimental protocols for the toxicity of Ethyl 2-(3-chlorophenyl)-2-oxoacetate are

not detailed in the provided search results. Therefore, a representative methodology based on

established OECD guidelines for a related assessment is provided below.

Representative Protocol: Acute Dermal
Irritation/Corrosion (based on OECD Guideline 404)

Objective: To assess the potential of Ethyl 2-(3-chlorophenyl)-2-oxoacetate to cause skin

irritation or corrosion.

Test System: Healthy, young adult albino rabbits are typically used.

Procedure:

1. Approximately 24 hours before the test, a section of the animal's dorsal fur is clipped.

2. A dose of 0.5 mL of the liquid test substance is applied to a small area (approx. 6 cm²) of

the clipped skin.

3. The treated area is covered with a gauze patch and secured with non-irritating tape.
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4. The exposure duration is typically 4 hours. After this period, the patch and any residual

test substance are removed.

5. The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Data Analysis: Skin reactions are scored based on a standardized grading system. The

mean scores for erythema and edema are calculated for each observation time. The

substance is classified as an irritant if the scores meet specific criteria defined in the

guideline.

Endpoint: The primary endpoint is the determination of skin irritation potential, classified

according to the Globally Harmonized System (GHS).

Visualized Workflows and Relationships
Chemical Handling Workflow
The following diagram illustrates the standard workflow for safely handling Ethyl 2-(3-
chlorophenyl)-2-oxoacetate in a laboratory setting.
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Caption: Standard laboratory workflow for handling chemical substances.
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Emergency Spill Response
This flowchart outlines the critical steps for responding to an accidental spill of Ethyl 2-(3-
chlorophenyl)-2-oxoacetate.
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Caption: Emergency response flowchart for chemical spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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